Cas no 114969-82-3 (4-Pyrimidinecarbonitrile,5,6-dimethyl-)

114969-82-3 structure
Product name:4-Pyrimidinecarbonitrile,5,6-dimethyl-
4-Pyrimidinecarbonitrile,5,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarbonitrile,5,6-dimethyl-
- 4-Pyrimidinecarbonitrile, 5,6-dimethyl- (9CI)
- 5,6-dimethylpyrimidine-4-carbonitrile
- SCHEMBL23942195
- AKOS022633444
- F1967-5683
- 114969-82-3
-
- Inchi: InChI=1S/C7H7N3/c1-5-6(2)9-4-10-7(5)3-8/h4H,1-2H3
- InChI Key: XONDZYJZKUQTQP-UHFFFAOYSA-N
- SMILES: N#CC1=NC=NC(C)=C1C
Computed Properties
- Exact Mass: 133.06411
- Monoisotopic Mass: 133.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
4-Pyrimidinecarbonitrile,5,6-dimethyl- Related Literature
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
-
Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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